1-(6-Ethoxy-3-azabicyclo[3.1.1]heptan-3-yl)-2-(methylamino)ethan-1-one
Overview
Description
1-(6-Ethoxy-3-azabicyclo[3.1.1]heptan-3-yl)-2-(methylamino)ethan-1-one, referred to as 6-EMAA, is a novel synthetic compound with a wide range of potential applications in scientific research. It is a type of azabicycloheptane derivative and is a member of the azabicyclic family of compounds. 6-EMAA has been used in a variety of laboratory experiments, including those involving organic and inorganic chemistry, biochemistry, and pharmacology. It is also used in studies of the biochemical and physiological effects of certain drugs.
Scientific Research Applications
Photochemical Synthesis and Applications
Photochemical isomerization and synthesis techniques provide foundational methods for developing advanced building blocks for drug discovery and the synthesis of complex chemical structures. For instance, photochemical isomerization of hexafluoro-1H-azepine derivatives leads to the formation of hexafluoro-2-azabicyclo[3.2.0]hepta-3,6-dienes, which can undergo further chemical reactions such as Diels–Alder addition, demonstrating their utility in constructing novel chemical entities (Barlow et al., 1982). Similarly, intramolecular photochemical cyclization of acetophenone enamides yields 2-azabicyclo[3.2.0]heptanes, underscoring their role as versatile building blocks for drug discovery (Druzhenko et al., 2018).
Asymmetric Synthesis and Aza-Diels-Alder Reactions
Asymmetric synthesis and Aza-Diels-Alder reactions facilitate the creation of bicyclic amino acid derivatives, showcasing the chemical diversity and synthetic adaptability of azabicyclo compounds. These methods yield methyl and ethyl 2-azabicyclo[2.2.1]heptane-3-carboxylates, illustrating the compounds' potential in generating stereochemically complex molecules (Waldmann & Braun, 1991).
Crystal Structure Analysis and Molecular Design
The crystal structure analysis of azabicyclo compounds, such as 7-azabicyclo[3.3.1]nonen-3-yl derivatives, provides crucial insights into their molecular configuration, aiding in the design of novel compounds with specific biological activities. Such analyses contribute to understanding the compounds' three-dimensional structures, facilitating their application in drug design and synthesis (Lynch et al., 1995).
Intramolecular Reductive Cyclopropanation
The intramolecular reductive cyclopropanation technique generates tris- and monoprotected derivatives, highlighting the synthetic utility of azabicyclo compounds in constructing complex molecular architectures. This method underscores the strategic incorporation of azabicyclo skeletons in synthesizing novel chemical entities with potential therapeutic applications (Gensini et al., 2002).
Synthesis of Nonchiral and Chiral Compounds
The synthesis of nonchiral and chiral azabicyclo compounds demonstrates the broad applicability of these chemical structures in organic synthesis and potential drug development. Practical synthesis methods yield conformationally restricted pipecolic acid analogues and enantiomerically pure azabicyclo[2.2.1]heptane derivatives, further expanding the compounds' utility in medicinal chemistry and drug synthesis (Radchenko et al., 2009).
properties
IUPAC Name |
1-(6-ethoxy-3-azabicyclo[3.1.1]heptan-3-yl)-2-(methylamino)ethanone | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H20N2O2/c1-3-15-11-8-4-9(11)7-13(6-8)10(14)5-12-2/h8-9,11-12H,3-7H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NIPYKUPHHSVNGY-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1C2CC1CN(C2)C(=O)CNC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H20N2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
212.29 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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